Cas no 2034406-60-3 (2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide)

• Product Name: 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide
• CAS No: 2034406-60-3
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5350170
• Update Time: 2025-05-23

2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)nicotinamide
• 2-methoxy-N-[oxan-4-yl(pyridin-3-yl)methyl]pyridine-3-carboxamide
• 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C18H21N3O3/c1-23-18-15(5-3-9-20-18)17(22)21-16(13-6-10-24-11-7-13)14-4-2-8-19-12-14/h2-5,8-9,12-13,16H,6-7,10-11H2,1H3,(H,21,22)
• InChI Key： FRHFIBASFYPEGX-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C1C=NC=CC=1)NC(C1=CC=CN=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 1.5
• Topological Polar Surface Area: 73.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide

Comprehensive Overview of 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide (CAS No. 2034406-60-3)

The compound 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide (CAS No. 2034406-60-3) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique combination of a pyridine core, a methoxy substituent, and a tetrahydropyran (oxane) moiety makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The compound 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide aligns with this trend, as its scaffold offers versatility for further derivatization. Its carboxamide group, for instance, is a common pharmacophore in drug design, often contributing to improved solubility and binding affinity. This has led to increased searches for "pyridine-based drug candidates" and "heterocyclic amides in drug discovery" across scientific databases.

The synthesis of CAS No. 2034406-60-3 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its oxan-4-yl (tetrahydropyran) component is particularly noteworthy, as this saturated oxygen-containing ring enhances metabolic stability—a hot topic in "improving drug half-life" discussions. Analytical techniques like HPLC, NMR, and mass spectrometry are crucial for characterizing this compound, addressing another frequently searched query: "how to validate novel synthetic compounds".

From a pharmacological perspective, the pyridin-3-ylmethyl segment of the molecule suggests potential interactions with central nervous system targets, sparking interest in neuropharmacology circles. This aligns with growing public interest in "new treatments for neurodegenerative diseases" and "blood-brain barrier permeable drugs". However, comprehensive in vitro and in vivo studies are still needed to fully elucidate its therapeutic profile—a point often emphasized in "preclinical research best practices" literature.

The physicochemical properties of 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide also merit discussion. Its logP and polar surface area values, calculated using cheminformatics tools, indicate moderate lipophilicity—a characteristic frequently searched in relation to "drug-like properties prediction". These properties are crucial for ADME optimization, another trending topic in pharmaceutical development forums.

In the context of intellectual property, CAS 2034406-60-3 appears in several patent applications, primarily as an intermediate in the synthesis of more complex bioactive molecules. This reflects the broader industry trend toward "fragment-based drug design" and "scaffold hopping strategies". The compound's structural features make it valuable for medicinal chemistry explorations, particularly in addressing "selectivity challenges in kinase inhibitors"—a common pain point discussed in recent medicinal chemistry symposia.

Quality control aspects of 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide production are equally important. The pharmaceutical industry's focus on "ICH guidelines for impurities" and "genotoxic risk assessment" has led to refined synthesis protocols for such compounds. Analytical method development for this molecule often involves chiral separation techniques, addressing another frequently searched topic: "enantiomeric purity in drug substances".

Looking ahead, the scientific community anticipates more research on CAS 2034406-60-3 derivatives, particularly in the context of "structure-activity relationship studies". The compound's modular structure allows for systematic variations at multiple positions, enabling medicinal chemists to explore "molecular property space"—a concept gaining traction in computer-aided drug design communities. This aligns well with current interests in "AI-assisted molecular optimization" and "accelerated drug discovery" methodologies.

In conclusion, 2-methoxy-N-[(oxan-4-yl)(pyridin-3-yl)methyl]pyridine-3-carboxamide represents an intriguing case study in modern drug discovery. Its structural complexity, synthetic accessibility, and potential biological relevance position it as a valuable tool for addressing current challenges in pharmaceutical research and medicinal chemistry. As the field continues to evolve, this compound and its analogs will likely contribute to advancements in targeted therapy development and our understanding of molecular recognition principles.